Cas no 2229610-43-7 (3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine
• CAS No: 2229610-43-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6086080
• PubChem ID: 165658517
• Update Time: 2025-10-28

3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine
• 2229610-43-7
• EN300-1775795

• Inchi： 1S/C9H15N3/c1-7(4-5-10)9-8(2)6-11-12(9)3/h6H,1,4-5,10H2,2-3H3
• InChI Key： GHEIRGPYZFXQRJ-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C)C=N1)C(=C)CCN

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine

Comprehensive Overview of 3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine (CAS No. 2229610-43-7)

3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine (CAS No. 2229610-43-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrazole and butenamine structural motifs, offers a versatile platform for the development of novel bioactive molecules. Its molecular structure, featuring a 1,4-dimethyl-1H-pyrazole ring linked to a but-3-en-1-amine chain, provides a rich scaffold for chemical modifications, making it a valuable intermediate in synthetic chemistry.

The growing interest in pyrazole derivatives stems from their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are increasingly exploring 3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine as a potential building block for designing next-generation pharmaceuticals. Its CAS No. 2229610-43-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. The compound's stability and reactivity profile make it suitable for applications in drug discovery, where it can be functionalized to target specific biological pathways.

In the context of agrochemicals, 3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine is being investigated for its potential role in developing new pesticides and herbicides. The pyrazole moiety is known to interact with enzymes and receptors in pests, offering a mechanism for crop protection. With the global push toward sustainable agriculture, this compound aligns with the demand for eco-friendly alternatives to traditional agrochemicals. Its but-3-en-1-amine side chain further enhances its versatility, allowing for the creation of derivatives with tailored properties.

From a materials science perspective, CAS No. 2229610-43-7 is being explored for its potential in polymer chemistry and surface coatings. The compound's ability to undergo polymerization or cross-linking reactions makes it a candidate for developing advanced materials with unique mechanical and thermal properties. Researchers are particularly interested in its application in smart coatings, which respond to environmental stimuli such as temperature or pH changes. This aligns with the broader trend of functional materials in industries ranging from electronics to automotive.

The synthesis of 3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine typically involves multi-step organic reactions, including condensation and amination processes. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's yield, purity, and scalability. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, reducing the use of hazardous reagents and solvents. This resonates with the increasing emphasis on environmentally friendly chemical production.

Analytical characterization of CAS No. 2229610-43-7 relies on techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's structural integrity and purity, which are critical for its intended applications. The compound's spectral data is often shared in research publications, facilitating reproducibility and further studies. As the demand for high-purity chemicals grows, so does the need for robust analytical protocols.

In the pharmaceutical industry, 3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine is being evaluated for its potential as a pharmacophore in drug design. Its pyrazole ring is a common feature in many FDA-approved drugs, underscoring its pharmacological relevance. Researchers are particularly interested in its role in modulating enzyme activity or receptor binding, which could lead to breakthroughs in treating diseases such as cancer or metabolic disorders. The compound's amine functionality also allows for easy derivatization, enabling the creation of libraries of analogs for screening.

The commercial availability of CAS No. 2229610-43-7 through chemical suppliers has facilitated its adoption in various research programs. However, challenges remain in scaling up production while maintaining cost-effectiveness and quality. Companies specializing in custom synthesis are increasingly offering this compound to meet the demands of academic and industrial clients. Its pricing and availability are often discussed in forums and market reports, reflecting its growing importance in the chemical landscape.

Looking ahead, the future of 3-(1,4-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine appears promising, with ongoing research uncovering new applications and derivatives. Its compatibility with modern computational chemistry tools, such as molecular docking and QSAR modeling, further enhances its utility in rational drug design. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple disciplines, from medicine to materials science.